Cas no 159087-45-3 (4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane structure

159087-45-3 structure

Product Name:4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane

CAS No:159087-45-3

MF:C₁₄H₁₇BO₂

MW:228.094584226608

MDL:MFCD09842761

CID:109109

PubChem ID:11736311

Update Time:2025-04-18

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(2-phenylethynyl)-
- 2-Phenyl-1-ethynylboronic acid pinacol ester
- 4,4,5,5-tetramethyl-2-(2-phenylethynyl)-1,3,2-Dioxaborolane
- 2-[(phenyl)ethynyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-phenylethynyl-4,4,5,5-tetramethyl-[1,2,3]dioxaborolane
- 4,4,5,5-tetramethyl-2-(2-phenylethynyl)-[1,3,2]-dioxaborolane
- VEIORNIWTVJLCN-UHFFFAOYSA-N
- FCH2717655
- MB07880
- OR303321
- AX8240007
- X0552
- 2-(Phenylethynyl)-4,4,5
- 2-Phenyl-1-ethynylboronic acid pinacol ester
- 2-Phenyl-1-ethynylboronic acid pinacol ester 90%
- 2-Phenyl-1-ethynylboronic acid pinacol ester, 90%
- FT-0703838
- SY277232
- SCHEMBL2122785
- AS-1005
- DTXSID60471378
- AKOS016000999
- F10510
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenylethynyl)-
- MFCD09842761
- 159087-45-3
- J-009560
- Z2044738588
- ZB0242
- (PHENYLETHYNYL)BORONIC ACID PINACOL ESTER
- EN300-212623
- DA-22073
- MDL： MFCD09842761
- Inchi： 1S/C14H17BO2/c1-13(2)14(3,4)17-15(16-13)11-10-12-8-6-5-7-9-12/h5-9H,1-4H3
- InChI Key： VEIORNIWTVJLCN-UHFFFAOYSA-N
- SMILES： O1B(C#CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 228.13200
Monoisotopic Mass: 228.1321599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

Experimental Properties

Melting Point: 49-68 °C
Boiling Point: 265.4±23.0°C at 760 mmHg
PSA: 18.46000
LogP: 2.66950

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Sealed in dry,2-8°C

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135167-250mg	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3	95+%	250mg	$134	2021-08-05
Chemenu	CM135167-1g	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3	95+%	1g	$336	2021-08-05
Alichem	A019116760-5g	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3	95%	5g	494.70 USD	2021-06-16
TRC	T889775-50mg	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3		50mg	$ 50.00	2022-06-02
TRC	T889775-100mg	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3		100mg	$ 65.00	2022-06-02
TRC	T889775-500mg	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3		500mg	$ 135.00	2022-06-02
Apollo Scientific	OR303321-1g	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3	98%	1g	£128.00	2025-02-19
Apollo Scientific	OR303321-5g	4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane	159087-45-3	98%	5g	£543.00	2025-02-19
abcr	AB273978-1 g	2-Phenyl-1-ethynylboronic acid pinacol ester, 95%; .	159087-45-3	95%	1 g	€178.00	2023-07-20
abcr	AB273978-5 g	2-Phenyl-1-ethynylboronic acid pinacol ester, 95%; .	159087-45-3	95%	5 g	€611.50	2023-07-20

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Production Method

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:159087-45-3)4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane

Order Number:A883326

Stock Status:in Stock

Quantity:5g/10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:09

Price ($):328.0/561.0/1158.0

Email:sales@amadischem.com

Product Official Link

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane Related Literature

1. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

Related Categories

159087-45-3 (4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane) Related Products

Recommended suppliers